2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-14(2)17-8-10-18(11-9-17)22-13-19(21)20-12-16-6-4-15(3)5-7-16/h4-11,14H,12-13H2,1-3H3,(H,20,21)
• InChI Key: IFXWGNYFOGFFHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)COC2=CC=C(C=C2)C(C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs) and is known for its ability to stimulate muscle growth and improve endurance.

Mechanism of Action

2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a protein that plays a key role in regulating energy metabolism. Activation of PPARδ leads to an increase in the expression of genes involved in fatty acid oxidation and energy production, which in turn leads to an increase in muscle growth and endurance.
Biochemical and Physiological Effects:
2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide has been shown to have a number of biochemical and physiological effects, including an increase in muscle growth, an increase in endurance, and a decrease in body fat. It has also been shown to improve insulin sensitivity and reduce inflammation, making it a potentially valuable tool for the treatment of diabetes and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide for lab experiments is its ability to stimulate muscle growth and improve endurance, making it a valuable tool for studying exercise physiology. However, one limitation of 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide is its potential for off-target effects, as it has been shown to activate a number of other receptors in addition to PPARδ.

Future Directions

There are a number of potential future directions for research on 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide, including further studies on its potential applications in the treatment of obesity, diabetes, and cardiovascular disease. Additionally, further studies could be conducted to determine the optimal dosages and administration protocols for 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide, as well as its potential for use in combination with other drugs. Finally, future research could focus on the development of new SARMs with improved selectivity and efficacy.

Synthesis Methods

The synthesis of 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide involves several steps, including the reaction of 4-isopropylphenol with chloroacetyl chloride to form the intermediate 2-(4-isopropylphenoxy)acetophenone. This intermediate is then reacted with N-(4-methylbenzyl)amine to form the final product, 2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide.

Scientific Research Applications

2-(4-isopropylphenoxy)-N-(4-methylbenzyl)acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of exercise physiology. It has been shown to stimulate muscle growth and improve endurance, making it a potentially valuable tool for athletes and bodybuilders. Additionally, it has been studied for its potential applications in the treatment of obesity, diabetes, and cardiovascular disease.